Cas no 165258-71-9 (2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-)

2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl- structure
165258-71-9 structure
Product Name:2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
CAS No:165258-71-9
MF:C6H9FN4
MW:156.160863637924
CID:110550
PubChem ID:45090628
Update Time:2025-04-18

2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
    • 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-(9CI)
    • 165258-71-9
    • 6-Fluoro-N2,N2-dimethyl-2,4-pyrimidinediamine
    • 6-Fluoro-N2,N2-dimethylpyrimidine-2,4-diamine
    • DTXSID801251595
    • Inchi: 1S/C6H9FN4/c1-11(2)6-9-4(7)3-5(8)10-6/h3H,1-2H3,(H2,8,9,10)
    • InChI Key: JKDFKTIUAJBXDX-UHFFFAOYSA-N
    • SMILES: FC1C=C(N)N=C(N=1)N(C)C

Computed Properties

  • Exact Mass: 156.08127
  • Monoisotopic Mass: 156.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 55.04
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